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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Red 264 (C.I. 561300), chemically known as 3,6-bis(4-biphenylyl)-2,5-

dihydropyrrolo[3,4-c]pyrrole-1,4-dione, is a high-performance diketo-pyrrolo-pyrrole (DPP)

pigment.[1] It is recognized for its bluish-red shade, high transparency, and exceptional

fastness properties, making it suitable for demanding applications such as automotive coatings

and high-end industrial paints.[2][3][4] A thorough analytical characterization of Pigment Red
264 is crucial for quality control, formulation development, and regulatory compliance. This

document provides detailed application notes and experimental protocols for the

comprehensive analysis of this pigment.

Physicochemical Properties
A summary of the key physicochemical properties of Pigment Red 264 is presented in Table 1.

Table 1: Physicochemical Properties of Pigment Red 264
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Property Value Reference

Molecular Formula C₃₀H₂₀N₂O₂ [5]

Molecular Weight 440.49 g/mol [1]

CAS Number 88949-33-1 [2]

C.I. Number 561300 [2]

Appearance Red powder [5]

Shade Bluish-red [2]

Density 1.36 - 1.38 g/cm³ [3][6]

Heat Resistance 300 - 320 °C [6]

Light Fastness 8 (Excellent) [6]

Oil Absorption 50 - 60 g/100g [2][5]

Analytical Techniques and Protocols
A multi-faceted analytical approach is required for the complete characterization of Pigment
Red 264. The following sections detail the experimental protocols for key analytical techniques.

Experimental Workflow
The general workflow for the analytical characterization of Pigment Red 264 is outlined below.
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Caption: General experimental workflow for the characterization of Pigment Red 264.

Spectroscopic Characterization
UV-Vis spectroscopy is employed to determine the electronic absorption properties of Pigment
Red 264, which are responsible for its color.

Protocol:

Sample Preparation: Prepare a dilute suspension of Pigment Red 264 in a suitable

solvent (e.g., N,N-Dimethylformamide or Toluene). Sonication may be required to achieve

a fine, stable dispersion.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1384101?utm_src=pdf-body-img
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/product/b1384101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: Use a double-beam UV-Vis spectrophotometer.

Parameters:

Wavelength Range: 200 - 800 nm.

Scan Speed: Medium.

Blank: Use the same solvent as used for the sample preparation.

Analysis: Record the absorption spectrum and determine the wavelength of maximum

absorption (λmax). The spectrum for a red pigment is expected to show strong absorption

in the green region of the visible spectrum (approximately 495-570 nm).[7]

FTIR spectroscopy is used to identify the functional groups present in the Pigment Red 264
molecule, providing a molecular fingerprint.

Protocol:

Sample Preparation: The analysis can be performed on the solid powder using an

Attenuated Total Reflectance (ATR) accessory, which requires minimal sample

preparation.

Instrumentation: Utilize an FTIR spectrometer equipped with an ATR accessory.

Parameters:

Spectral Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 24.

Analysis: Identify characteristic absorption bands corresponding to the functional groups in

Pigment Red 264.

Table 2: Expected FTIR Absorption Bands for Pigment Red 264
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Functional Group Expected Wavenumber (cm⁻¹)

N-H stretching 3100 - 3300

C-H stretching (aromatic) 3000 - 3100

C=O stretching (lactam) 1650 - 1690

C=C stretching (aromatic) 1400 - 1600

C-N stretching 1200 - 1350

Crystallographic Characterization
XRD is a powerful technique for determining the crystal structure and phase purity of Pigment
Red 264. It has been reported that Pigment Red 264 crystallizes in a triclinic system.[1]

Protocol:

Sample Preparation: The sample is analyzed as a fine powder.

Instrumentation: Employ a powder X-ray diffractometer.

Parameters:

Radiation Source: Cu Kα (λ = 1.5406 Å).

2θ Range: 10° - 80°.

Scan Speed: 5°/min.

Analysis: The resulting diffraction pattern can be used to identify the crystalline phase and

compare it with reference data.

Thermal Analysis
TGA is used to evaluate the thermal stability and decomposition profile of Pigment Red 264.

Protocol:
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Sample Preparation: Place a small, accurately weighed amount of the pigment powder

into a TGA pan.

Instrumentation: Use a thermogravimetric analyzer.

Parameters:

Temperature Range: 30 °C to 900 °C.

Heating Rate: 10 °C/min.

Atmosphere: Air or an inert gas such as nitrogen.

Analysis: The TGA curve shows weight loss as a function of temperature, indicating the

onset of decomposition.

DSC is used to determine phase transitions, such as melting point and glass transitions.

Protocol:

Sample Preparation: A small, accurately weighed amount of the pigment is sealed in a

DSC pan.

Instrumentation: A differential scanning calorimeter.

Parameters:

Temperature Range: Typically from room temperature to above the expected melting

point.

Heating Rate: A standard rate of 10 °C/min.

Atmosphere: Inert (e.g., nitrogen).

Analysis: The DSC thermogram will show endothermic or exothermic peaks corresponding

to thermal events.

Chromatographic Analysis
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HPLC is a key technique for assessing the purity of Pigment Red 264 and identifying any

impurities. A specific method for Pigment Red 264 may need to be developed and validated.

The following is a general protocol that can be used as a starting point.

Protocol:

Sample Preparation: Dissolve the pigment in a suitable solvent (e.g., DMF or a mixture of

solvents) and filter through a 0.45 µm syringe filter.

Instrumentation: An HPLC system with a UV-Vis detector.

Parameters:

Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile or methanol) and

water. The use of buffers or additives like formic acid may be necessary to improve

peak shape.

Flow Rate: 1.0 mL/min.

Detection Wavelength: The λmax determined by UV-Vis spectroscopy, or a wavelength

in the visible range where the pigment absorbs strongly (e.g., 488 nm or 538 nm for red

pigments).[8]

Analysis: The chromatogram will show a major peak for Pigment Red 264 and smaller

peaks for any impurities. The purity can be calculated based on the peak areas.

Morphological and Elemental Analysis
SEM provides high-resolution images of the pigment's particle morphology, while EDX allows

for elemental analysis.

Protocol:

Sample Preparation: Mount a small amount of the pigment powder onto an SEM stub

using conductive adhesive tape. The sample may need to be sputter-coated with a

conductive material (e.g., gold or carbon) to prevent charging.
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Instrumentation: A scanning electron microscope equipped with an EDX detector.

Parameters:

Accelerating Voltage: Typically 10-20 kV.

Magnification: Varies depending on the desired level of detail.

Analysis: SEM images will reveal the size, shape, and surface texture of the pigment

particles. The EDX spectrum will provide the elemental composition of the sample.

Logical Relationship of Analytical Techniques
The various analytical techniques are interconnected and provide a comprehensive

understanding of the pigment's properties.
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Caption: Interrelationship of analytical techniques and material properties.
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Conclusion
The analytical techniques and protocols outlined in this document provide a robust framework

for the comprehensive characterization of Pigment Red 264. By employing a combination of

spectroscopic, crystallographic, thermal, chromatographic, and microscopic methods,

researchers and scientists can ensure the quality, consistency, and performance of this high-

performance pigment in various applications. The provided data and protocols serve as a

valuable resource for quality control, research and development, and formulation optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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